![molecular formula C7H16NO4P B6285184 2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid CAS No. 2167410-98-0](/img/no-structure.png)
2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid
Overview
Description
2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid, commonly referred to as 2-AEPB, is an organic compound with a molecular formula of C5H11NO4P. It is a derivative of the amino acid alanine and is used in the synthesis of a variety of compounds. It has a wide range of applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This article will provide an overview of the synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-AEPB.
Mechanism of Action
2-AEPB acts as an inhibitor of the enzyme phosphatase. It binds to the active site of the enzyme and prevents it from catalyzing the hydrolysis of phosphate esters. This inhibition of phosphatase activity is an important mechanism of action for many drugs and other compounds.
Biochemical and Physiological Effects
2-AEPB has been shown to have a variety of biochemical and physiological effects. In particular, it has been found to have an inhibitory effect on the enzyme phosphatase. This inhibition of phosphatase activity can lead to a decrease in the production of certain hormones and other compounds in the body. In addition, 2-AEPB has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release.
Advantages and Limitations for Lab Experiments
The use of 2-AEPB in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is readily available. In addition, it has a low toxicity and is relatively stable. However, there are some limitations to its use in laboratory experiments. For example, it can be difficult to synthesize in large quantities, and it can be difficult to purify.
Future Directions
The use of 2-AEPB in scientific research is still in its early stages, and there are many potential future directions for its use. For example, it could be used in the development of new pharmaceuticals, as well as in the study of enzyme inhibition and protein structure and function. In addition, it could be used in the development of new catalysts and the synthesis of peptides and other compounds. Finally, it could be used in the study of the biochemical and physiological effects of drugs and other compounds.
Synthesis Methods
The synthesis of 2-AEPB is achieved through a multi-step process that involves the use of several reagents. The first step involves the reaction of ethylene glycol with phosphorous oxychloride to form ethyl phosphoryl chloride. This is followed by the reaction of ethyl phosphoryl chloride with alanine to form 2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid. The final step involves the hydrolysis of 2-AEPB to form 2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid hydrochloride.
Scientific Research Applications
2-AEPB has been used in a variety of scientific research applications, including the synthesis of drugs, the study of enzyme inhibition, and the development of new catalysts. It has also been used in the synthesis of peptides and other compounds. In addition, it has been used in the study of the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid involves the reaction of ethyl 4-chloro-2-oxobutanoate with diethyl phosphite to form ethyl 4-(diethoxyphosphoryl)-2-oxobutanoate. This intermediate is then reacted with methyl magnesium bromide to form methyl 4-(diethoxyphosphoryl)-2-hydroxybutanoate. The final step involves the reaction of this intermediate with ammonia to form 2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid.", "Starting Materials": [ "Ethyl 4-chloro-2-oxobutanoate", "Diethyl phosphite", "Methyl magnesium bromide", "Ammonia" ], "Reaction": [ "Step 1: Ethyl 4-chloro-2-oxobutanoate is reacted with diethyl phosphite in the presence of a base such as triethylamine to form ethyl 4-(diethoxyphosphoryl)-2-oxobutanoate.", "Step 2: Ethyl 4-(diethoxyphosphoryl)-2-oxobutanoate is reacted with methyl magnesium bromide in anhydrous ether to form methyl 4-(diethoxyphosphoryl)-2-hydroxybutanoate.", "Step 3: Methyl 4-(diethoxyphosphoryl)-2-hydroxybutanoate is reacted with ammonia in ethanol to form 2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid." ] } | |
CAS RN |
2167410-98-0 |
Product Name |
2-amino-4-[ethoxy(methyl)phosphoryl]butanoic acid |
Molecular Formula |
C7H16NO4P |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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